
Opabactin Application Notes and Protocols for
Crop Plants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Opabactin

Cat. No.: B12375474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Introduction
Opabactin (OP) is a highly potent synthetic agonist of the abscisic acid (ABA) receptor,

engineered to enhance plant tolerance to drought stress.[1] Developed through a combination

of virtual screening, X-ray crystallography, and structure-guided design, Opabactin mimics the

natural stress hormone ABA, but with significantly greater in vivo activity and stability.[2] It has

been shown to effectively induce stomatal closure, reduce transpiration, and improve drought

resilience in various crop plants, including wheat and tomato, in laboratory and greenhouse

settings.[3][4]

These application notes provide a comprehensive overview of the current knowledge on

Opabactin and detail protocols for its application in a research context. It is important to note

that while Opabactin shows great promise for agricultural applications, field-scale application

protocols are still under development. The information provided herein is intended for research

and development purposes.

II. Mechanism of Action: ABA Signaling Pathway
Opabactin functions by activating the ABA signaling pathway. Under drought conditions, ABA

levels rise, leading to its perception by PYR/PYL/RCAR receptors. This binding event triggers a

conformational change that enables the receptors to inhibit Type 2C protein phosphatases

(PP2Cs). The inhibition of PP2Cs allows for the activation of SNF1-related protein kinases 2
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(SnRK2s), which in turn phosphorylate and activate a variety of downstream targets, including

transcription factors and ion channels. This cascade ultimately leads to stomatal closure,

reducing water loss, and the expression of stress-responsive genes, which contribute to

enhanced drought tolerance. Opabactin, as a potent ABA mimic, directly initiates this signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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